Cas no 80460-50-0 (2-Butanol, 3-methyl-4-(phenylamino)-)
80460-50-0 structure
Product Name:2-Butanol, 3-methyl-4-(phenylamino)-
CAS No:80460-50-0
MF:C11H17NO
MW:179.258783102036
CID:705574
PubChem ID:12731903
Update Time:2025-04-19
2-Butanol, 3-methyl-4-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol, 3-methyl-4-(phenylamino)-
- 4-anilino-3-methylbutan-2-ol
- DTXSID60508370
- 80460-50-0
-
- Inchi: 1S/C11H17NO/c1-9(10(2)13)8-12-11-6-4-3-5-7-11/h3-7,9-10,12-13H,8H2,1-2H3
- InChI Key: AEXUPYKDIDMVBG-UHFFFAOYSA-N
- SMILES: OC(C)C(C)CNC1C=CC=CC=1
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 32.3Ų
2-Butanol, 3-methyl-4-(phenylamino)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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